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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725 Get Quote

Essential Safety and Handling of 2-Chloroethanol
For Immediate Reference: A Guide for Laboratory Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational procedures for the safe handling and disposal of 2-Chloroethanol.
Given its high toxicity and flammability, strict adherence to these guidelines is mandatory to

ensure personnel safety and environmental protection.

Core Hazards at a Glance
2-Chloroethanol is a flammable liquid and vapor that is fatal if swallowed, inhaled, or in

contact with skin.[1][2][3][4] It can cause serious eye damage and is toxic to aquatic life with

long-lasting effects.[4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required equipment for handling 2-Chloroethanol.
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Protection Type Recommended Equipment
Specifications and Best

Practices

Respiratory Protection

NIOSH-approved full-face

respirator with multi-purpose

combination (US) respirator

cartridges.

To be used as a primary

defense in addition to

engineering controls like a

fume hood.[6] Respirator use

requires formal training and fit-

testing.[6]

Hand Protection
Fluorinated rubber gloves are

recommended.

Consult the glove

manufacturer's specifications

for breakthrough time and

compatibility.[6] Gloves must

be inspected before use and

disposed of properly after

contamination.[4]

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).

This combination protects

against splashes and vapors.

[1][4]

Skin and Body Protection

Flame-resistant or retardant

lab coat, full-length pants, and

closed-toe shoes.

Lab coats must be fully

buttoned.[6] Ensure no skin is

exposed between shoes and

pants.[6] Contaminated

clothing should be removed

immediately and

decontaminated before reuse.

Occupational Exposure Limits
Adherence to established exposure limits is crucial for personnel safety. These values

represent the maximum allowable concentrations in the workplace air.
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Organization Exposure Limit Value

OSHA (PEL) 8-hour Time-Weighted Average 5 ppm (16 mg/m³)[7][8]

NIOSH (REL) Ceiling 1 ppm (3 mg/m³)[7][8]

ACGIH (TLV-C) Ceiling 1 ppm (3.3 mg/m³)[8]

NIOSH (IDLH)
Immediately Dangerous to Life

or Health
7 ppm[8]

Standard Operating Procedure: Handling 2-
Chloroethanol
This protocol outlines the step-by-step process for safely using 2-Chloroethanol in a

laboratory setting.

1. Pre-Handling Preparations:

Ensure a certified chemical fume hood is operational.[6]
Locate and verify the functionality of the nearest emergency eyewash station and safety
shower.[6]
Assemble all necessary PPE as detailed in the table above.
Have a chemical spill kit readily accessible.
Prepare and label all necessary equipment and waste containers in advance.

2. Handling the Chemical:

Conduct all work within the chemical fume hood.[2]
Ground all equipment to prevent the buildup of electrostatic charge.[1][5]
Use only non-sparking tools.
Avoid contact with skin, eyes, and clothing.[1][6]
Do not breathe vapors or mists.[2][3]
Keep the container tightly closed when not in use.[1]

3. Post-Handling Procedures:

After use, carefully reseal the 2-Chloroethanol container.
Decontaminate all work surfaces and equipment.
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Dispose of contaminated gloves and other disposable materials in a designated hazardous
waste container.[4]
Wash hands thoroughly with soap and water immediately after handling the product.[1][6]

Emergency Protocols
Spill Response Protocol
Objective: To safely contain and clean up a 2-Chloroethanol spill while minimizing exposure

and environmental contamination.

1. Immediate Actions:

Alert all personnel in the immediate area and evacuate.
If safe to do so, remove all sources of ignition.[1]
Ensure the area is well-ventilated, preferably within a fume hood.[1]

2. Personal Protective Equipment:

Don the full PPE ensemble as described above, including respiratory protection. Do not
attempt cleanup without adequate protection.[6]

3. Containment and Cleanup:

Prevent further leakage or spillage if it is safe to do so.[1] Do not let the product enter drains.
[1]
Cover the spill with an inert, non-combustible absorbent material such as sand, earth, or
vermiculite.[9][10]
Using non-sparking tools, collect the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[2][10]

4. Decontamination:

Clean the spill area thoroughly with soap and water.
Place all contaminated cleaning materials into the hazardous waste container.

First Aid Procedures
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Exposure Route Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration (do NOT use mouth-to-

mouth). Seek immediate medical attention.[1][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Take the victim to the hospital immediately.[1]

Flush the affected area for at least 15 minutes.

[6]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician immediately.

[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[1]

Disposal Plan
1. Waste Collection and Storage:

Collect all 2-Chloroethanol waste, including contaminated materials, in a dedicated,
properly labeled hazardous waste container.[6][10]
The container must be kept tightly closed and stored in a cool, dry, well-ventilated area away
from sources of ignition.[1][2]
Store hazardous waste in secondary containment.[6]

2. Disposal Method:

Disposal must be handled by a licensed hazardous waste disposal service.[10] Do not
attempt to dispose of this chemical down the drain or as regular trash.[11][12]
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.[12]
For small quantities in a research setting, a pre-treatment hydrolysis protocol to convert 2-
chloroethanol to the more biodegradable ethylene glycol may be considered, but only by
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trained personnel and with EHS approval.[10][13]

Procedural Workflow Diagram

Workflow for Safe Handling of 2-Chloroethanol

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase 4. Emergency Response

Don Full PPE

Prepare Fume Hood & Equipment

Verify Spill Kit & Emergency Stations

Conduct Work in Fume Hood

Monitor for Spills or Exposure

Decontaminate Surfaces

Normal Workflow

Spill Occurs

If Spill

Personnel Exposure

If Exposure

Segregate Hazardous Waste

Remove PPE & Wash Hands

Execute Spill Cleanup Protocol Administer First Aid

Seek Immediate Medical Attention

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_Chloroethanol.pdf
https://patents.google.com/patent/US4087474A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for 2-Chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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